ethyl 3-[({[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]benzoate

• IUPAC Name: ethyl 3-[[2-[[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C23H22N4O5S/c1-4-31-22(29)15-8-5-9-16(11-15)24-19(28)13-33-23-26-25-21(27(23)2)18-12-14-7-6-10-17(30-3)20(14)32-18/h5-12H,4,13H2,1-3H3,(H,24,28)
• InChI Key: UHEUIMSGBZXCMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C23H22N4O5S
• Molecular Weight: 466.5 g/mol

Description

Synthesis Analysis

The synthesis of similar complex heterocyclic systems often involves multi-step reactions, starting from simpler acetoacetic esters or benzothiazole derivatives. For instance, the preparation of heterocyclic compounds from acetoacetic esters involves several steps including protection, condensation, and deprotection reactions (Selič et al., 1997). Similarly, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives demonstrates the complexity and specificity of reactions involved in creating such intricate molecules (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of similar compounds often features intricate arrangements of rings and functional groups, contributing to their unique chemical behaviors. For example, the crystal structure analysis of related compounds provides insights into their molecular conformations, intermolecular interactions, and potential reactivity patterns (Manolov et al., 2012).

Chemical Reactions and Properties

Compounds with similar structural features can undergo a variety of chemical reactions, including cyclization, condensation, and substitution reactions. These reactions are often influenced by the presence of specific functional groups and the overall molecular architecture. For instance, the synthesis of benzothieno[3,2-b]pyran derivatives via a phosphine-catalyzed [4 + 2] annulation reaction showcases the type of chemical transformations these molecules can undergo (Ma et al., 2018).

Physical Properties Analysis

The physical properties of such compounds, including melting points, solubility, and crystallinity, are directly related to their molecular structure. Detailed X-ray crystallography studies can reveal the solid-state structure, which in turn influences the material's physical properties. For example, the study on ethyl 2-(3-ethylsulfinyl-5-methyl-1-benzofuran-2-yl)acetate highlighted its crystalline structure and intermolecular interactions, which are crucial for understanding its physical behavior (Choi et al., 2009).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and functional group behavior, are central to understanding how such compounds interact in various chemical environments. For instance, the synthesis and study of ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate derivatives reveal how specific substitutions on the molecule influence its chemical properties and reactivity, particularly in the context of antiplatelet activity (Chen et al., 2008).

Scientific Research Applications

Heterocyclic System Synthesis

Ethyl 3-[({[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]benzoate serves as a reagent in the synthesis of various heterocyclic systems. For instance, it has been utilized in the preparation of 3-amino-4H-pyrido-[1,2-a]pyrimidin-4-ones, 5H-thiazolo[3,2-a]pyrimidin-5-one, 4H-pyrido[1,2-a]-pyridin-4-one, and 2H-1-benzopyran-2-ones through complex reactions involving acetoacetic esters and various N-protecting group removal methods (Selič, Grdadolnik, & Stanovnik, 1997).

Anticancer Activity

Compounds derived from the synthesis involving ethyl 3-[({[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]benzoate have been evaluated for their anticancer properties. Some derivatives have shown promising anticancer activity against a panel of 60 cell lines derived from various cancer types, including non-small cell lung, colon, breast, ovarian, and leukemia cancers, at concentrations as low as 10 µM (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Anti-HIV Activity

New benzofuran derivatives synthesized using ethyl 3-[({[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]benzoate have shown potential in inhibiting HIV-1 and HIV-2 replication in cell culture at non-toxic concentrations. This highlights the compound's role in developing potential anti-HIV medications (Mubarak, Salih, Ayoub, Saadeh, & Al-Masoudi, 2007).

Cytotoxic Evaluation

Ethyl 4-(2-(benzofuran-2-yl)-4-substituted-1,4,5,6,7,8-hexahydroquinolin-1-yl)-benzoates synthesized from ethyl 3-[({[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}acetyl)amino]benzoate have been tested for their cytotoxic effects. They have shown promising inhibitory effects against the growth of human hepatocellular carcinoma cell lines (HepG-2), suggesting potential for therapeutic applications in cancer treatment (Mohi El-Deen, Anwar, & Hasabelnaby, 2016).